Cas no 185-11-5 (2-thiaspiro[3.5]nonane)

• Product Name: 2-thiaspiro[3.5]nonane
• CAS No: 185-11-5
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 907242
• PubChem ID: 315990
• Update Time: 2025-04-19

2-thiaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2-thiaspiro[3.5]nonane
• DTXSID60311422
• NSC243159
• 185-11-5
• SCHEMBL10477427
• NSC-243159

• Inchi： 1S/C8H14S/c1-2-4-8(5-3-1)6-9-7-8/h1-7H2
• InChI Key： GMBOKQPFHVVKOI-UHFFFAOYSA-N
• SMILES： S1CC2(C1)CCCCC2

Computed Properties

• Exact Mass: 142.08172
• Monoisotopic Mass: 142.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 223.8°C at 760 mmHg
• Flash Point: 84.3°C
• Refractive Index: 1.536
• PSA: 0
• LogP: 2.68370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes